Cas no 1596983-62-8 (1-{3-methylimidazo2,1-b1,3thiazol-2-yl}ethan-1-amine)

• Product Name: 1-{3-methylimidazo2,1-b1,3thiazol-2-yl}ethan-1-amine
• CAS No: 1596983-62-8
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• CID: 5210272
• PubChem ID: 75481434
• Update Time: 2025-06-10

1-{3-methylimidazo2,1-b1,3thiazol-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-2-methanamine, α,3-dimethyl-
• 1-{3-methylimidazo2,1-b1,3thiazol-2-yl}ethan-1-amine

• Inchi： 1S/C8H11N3S/c1-5(9)7-6(2)11-4-3-10-8(11)12-7/h3-5H,9H2,1-2H3
• InChI Key： TXJBQYXFZOGQMO-UHFFFAOYSA-N
• SMILES： CC1=C(SC2=NC=CN12)C(N)C

Additional information on 1-{3-methylimidazo2,1-b1,3thiazol-2-yl}ethan-1-amine

Compound CAS No. 1596983-62-8: 1-{3-methylimidazo[2,1-b]1,3-thiazol-2-yl}ethan-1-amine

The compound with CAS No. 1596983-62-8, known as 1-{3-methylimidazo[2,1-b]1,3-thiazol-2-yl}ethan-1-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazothiazoles, which are heterocyclic compounds with a fused imidazole and thiazole ring system. The presence of the methyl group at the 3-position of the imidazothiazole ring and the ethanamine substituent at the 2-position imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of imidazothiazole derivatives as promising candidates for drug development. The structural versatility of these compounds allows for a wide range of applications, including their use as anti-inflammatory agents, antimicrobial agents, and even as components in advanced materials. The specific substitution pattern in 1-{3-methylimidazo[2,1-b]1,3-thiazol-2-yl}ethan-1-amine further enhances its reactivity and selectivity in various chemical reactions.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to achieve higher yields while minimizing side reactions.

In terms of applications, imidazothiazole derivatives have shown potential in the development of novel therapeutic agents. For example, studies have indicated that certain analogs of this compound exhibit potent anti-cancer activity by targeting specific signaling pathways in cancer cells. Additionally, this class of compounds has been investigated for their ability to modulate enzyme activity, making them valuable tools in drug discovery.

The toxicological profile of 1-{3-methylimidazo[2,1-b]1,3-thiazol-2-yl}ethan-1-amine has also been a subject of recent research. Preliminary studies suggest that while the compound demonstrates significant biological activity, it may exhibit acute toxicity at high doses. However, further research is required to fully understand its long-term effects and safety profile.

In conclusion, CAS No. 1596983-62-8, or 1-{3-methylimidazo[2,1-b]1,3-thiazol-2-yl}ethan-1-amine, represents an intriguing molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable subject for ongoing research and development efforts.